Cas no 1638768-29-2 (5,8-diazaspiro[3.5]nonan-7-one;hydrochloride)

• Product Name: 5,8-diazaspiro[3.5]nonan-7-one;hydrochloride
• CAS No: 1638768-29-2
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• CID: 5191004
• Update Time: 2026-03-05

5,8-diazaspiro[3.5]nonan-7-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,8-diazaspiro[3.5]nonan-7-one hydrochloride
• 5,8-diazaspiro[3.5]nonan-7-one;hydrochloride

• Inchi： 1S/C7H12N2O.ClH/c10-6-4-9-7(5-8-6)2-1-3-7;/h9H,1-5H2,(H,8,10);1H
• InChI Key： UBOXJSMPUIOFNE-UHFFFAOYSA-N
• SMILES： C1C2(CNC(=O)CN2)CC1.[H]Cl

Additional information on 5,8-diazaspiro[3.5]nonan-7-one;hydrochloride

5,8-Diazaspiro[3.5]nonan-7-one; Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1638768-29-2, commonly referred to as 5,8-diazaspiro[3.5]nonan-7-one; hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a seven-membered ring with a three-membered ring, creating a highly rigid and strained framework. The presence of two nitrogen atoms in the spirocyclic system further enhances its chemical and biological properties, making it a subject of interest for researchers exploring novel drug candidates and advanced materials.

Recent studies have highlighted the potential of 5,8-diazaspiro[3.5]nonan-7-one; hydrochloride in drug design due to its ability to act as a scaffold for bioisosteric replacements. The spirocyclic structure provides a platform for incorporating diverse functional groups, enabling the creation of molecules with enhanced pharmacokinetic profiles. For instance, researchers have demonstrated that substituents at the 5-position can significantly influence the compound's solubility and bioavailability, making it a promising candidate for the development of orally administered drugs.

The synthesis of 5,8-diazaspiro[3.5]nonan-7-one; hydrochloride involves a multi-step process that typically begins with the preparation of an appropriate precursor. One common approach is the use of amines and ketones in a condensation reaction followed by cyclization to form the spirocyclic structure. The optimization of reaction conditions, such as temperature and solvent choice, has been shown to significantly impact the yield and purity of the final product. Recent advancements in catalytic methods have further streamlined this process, reducing production costs and improving scalability.

In terms of applications, 5,8-diazaspiro[3.5]nonan-7-one; hydrochloride has been explored in various therapeutic areas. Its ability to modulate G-protein coupled receptors (GPCRs) has made it a valuable tool in drug discovery programs targeting conditions such as hypertension and neurodegenerative diseases. Additionally, the compound's rigid structure has been leveraged in the design of molecular switches and sensors for use in chemical sensing applications.

From a toxicological perspective, 5,8-diazaspiro[3.5]nonan-7-one; hydrochloride exhibits low acute toxicity in preclinical models, which is promising for its potential use in human therapeutics. However, long-term safety studies are still required to fully understand its pharmacokinetics and potential for off-target effects.

Looking ahead, ongoing research is focused on expanding the functionalization options for 5,8-diazaspiro[3.5]nonan-7-one; hydrochloride to unlock new applications in materials science and biotechnology. The integration of this compound into polymer frameworks is being investigated for its potential to enhance mechanical properties and thermal stability.